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Compound of Interest

Compound Name: VO-Ohpic trihydrate

Cat. No.: B10780451 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: VO-Ohpic trihydrate is a potent, selective, and reversible inhibitor of the tumor

suppressor PTEN (Phosphatase and Tensin homolog deleted on chromosome 10). PTEN

functions as a lipid phosphatase, dephosphorylating phosphatidylinositol (3,4,5)-trisphosphate

(PIP3) to phosphatidylinositol (4,5)-bisphosphate (PIP2), thereby negatively regulating the

PI3K/Akt signaling pathway. By inhibiting PTEN, VO-Ohpic trihydrate leads to an

accumulation of cellular PIP3, which in turn activates downstream targets like the

serine/threonine kinase Akt.[1] This activation influences critical cellular processes including

proliferation, survival, and glucose uptake, making VO-Ohpic a valuable tool for studying

cancer biology and metabolic diseases.[1][2][3] This document provides detailed protocols for

the dissolution, storage, and application of VO-Ohpic trihydrate for in vitro cell culture

experiments.

Data Summary
The following table summarizes the key quantitative data for VO-Ohpic trihydrate based on

available information.
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Parameter Value
Solvent /
Conditions

Source(s)

Molecular Weight ~415.2 - 417.22 g/mol N/A [1][4]

IC₅₀ (PTEN) 35 - 46 nM
In vitro enzyme

assays
[1][2][4][5]

Solubility
≥ 50 mg/mL (~120

mM)

DMSO (fresh,

anhydrous)
[5][6]

≥ 121.8 mg/mL DMSO [4][7]

25 mM DMSO

≥ 45.8 mg/mL
Ethanol (with

sonication)
[4][7]

1 mg/mL PBS (pH 7.2) [2]

< 0.1 mg/mL

(Insoluble)
Water [5][6]

Storage (Powder)
-20°C for up to 3

years

Store under

desiccating conditions
[1][5]

Storage (Stock

Solution)

-80°C for up to 6

months
In DMSO [5][6]

-20°C for up to 1

month
In DMSO [5][6]

Typical Cell Culture

Working

Concentration

75 nM - 5 µM
Varies by cell line and

assay
[1][3][4]

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock
Solution
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This protocol describes the preparation of a 25 mM stock solution of VO-Ohpic trihydrate in

DMSO.

Materials:

VO-Ohpic trihydrate powder (Molecular Weight used for calculation: 417.22 g/mol )

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes or vials

Vortex mixer

Ultrasonic water bath (optional)

Calibrated pipettes

Procedure:

Equilibration: Allow the vial of VO-Ohpic trihydrate powder to equilibrate to room

temperature for 15-20 minutes before opening to prevent moisture condensation.

Weighing: Accurately weigh the desired amount of powder. For example, to prepare 1 mL of

a 25 mM stock solution, weigh out 10.43 mg of VO-Ohpic trihydrate (417.22 g/mol * 0.025

mol/L * 0.001 L = 0.01043 g).

Dissolution: Add the appropriate volume of fresh, anhydrous DMSO to the powder. For the

example above, add 1 mL of DMSO.

Mixing: Cap the vial tightly and vortex thoroughly for 1-2 minutes to dissolve the compound.

Aiding Dissolution (if necessary): If the compound does not fully dissolve, gentle warming of

the tube to 37°C for 10 minutes and/or sonication in an ultrasonic bath for a few minutes can

aid dissolution.[4][7] Visually inspect the solution to ensure there are no visible particulates.

Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound,

dispense the stock solution into smaller, single-use aliquots in sterile microcentrifuge tubes.

[1][5]
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Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).[5][6]

Protocol 2: Application in a Cell-Based Assay (Example:
Cell Viability)
This protocol provides a general workflow for treating cultured cells with VO-Ohpic trihydrate.

Materials:

Cells of interest plated in a 96-well plate

Complete cell culture medium

Prepared VO-Ohpic trihydrate stock solution (e.g., 25 mM in DMSO)

Phosphate-Buffered Saline (PBS)

Cell viability reagent (e.g., MTT, PrestoBlue™, CellTiter-Glo®)

Procedure:

Cell Seeding: Seed cells in a 96-well plate at a density appropriate for the cell line and

duration of the experiment. Allow cells to adhere and resume logarithmic growth (typically

18-24 hours).

Preparation of Working Solutions:

Thaw an aliquot of the VO-Ohpic stock solution at room temperature.

Perform serial dilutions of the stock solution in complete cell culture medium to achieve

the desired final concentrations. For example, to achieve a final concentration of 5 µM in a

well containing 100 µL of medium, you can prepare an intermediate dilution first.

Important: Ensure the final concentration of DMSO in the culture medium is non-toxic to

the cells, typically ≤ 0.5%.[8] Prepare a vehicle control using the same final concentration

of DMSO as the highest treatment dose.
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Cell Treatment:

Carefully remove the old medium from the wells.

Add the medium containing the various concentrations of VO-Ohpic trihydrate (and the

vehicle control) to the appropriate wells.

Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours) in a

standard cell culture incubator (37°C, 5% CO₂).[1]

Assay: Following incubation, perform the cell viability assay according to the manufacturer's

instructions.

Data Analysis: Measure the output (e.g., absorbance or fluorescence) and normalize the

data to the vehicle-treated control cells to determine the effect of VO-Ohpic trihydrate on

cell viability.

Visualizations
Logical Workflow: From Powder to Cell Treatment
The following diagram illustrates the standard workflow for preparing VO-Ohpic trihydrate for

use in cell culture experiments.
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Caption: Workflow for preparing VO-Ohpic trihydrate stock and working solutions.
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Signaling Pathway: Mechanism of Action
This diagram illustrates the effect of VO-Ohpic trihydrate on the PTEN/PI3K/Akt signaling

pathway.
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Caption: VO-Ohpic inhibits PTEN, leading to Akt activation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b10780451?utm_src=pdf-body
https://www.benchchem.com/product/b10780451?utm_src=pdf-body-img
https://www.benchchem.com/product/b10780451?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10780451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


References

1. selleckchem.com [selleckchem.com]

2. caymanchem.com [caymanchem.com]

3. A PTEN inhibitor displays preclinical activity against hepatocarcinoma cells - PMC
[pmc.ncbi.nlm.nih.gov]

4. apexbt.com [apexbt.com]

5. medchemexpress.com [medchemexpress.com]

6. file.medchemexpress.com [file.medchemexpress.com]

7. file.glpbio.com [file.glpbio.com]

8. VO-Ohpic trihydrate | Autophagy | PTEN | TargetMol [targetmol.com]

To cite this document: BenchChem. [Application Notes: Dissolving and Using VO-Ohpic
Trihydrate in Cell Culture]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10780451#how-to-dissolve-vo-ohpic-trihydrate-for-
cell-culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10780451?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

